Cas no 1375473-56-5 (4-amino-2-bromo-5-nitrobenzene-1-sulfonamide)

• Product Name: 4-amino-2-bromo-5-nitrobenzene-1-sulfonamide
• CAS No: 1375473-56-5
• MF: C₆H₆BrN₃O₄S
• MW: 296.09853887558
• MDL: MFCD21602527
• CID: 4594703
• PubChem ID: 73994687
• Update Time: 2025-06-21

4-amino-2-bromo-5-nitrobenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-amino-2-bromo-5-nitrobenzene-1-sulfonamide
• Benzenesulfonamide, 4-amino-2-bromo-5-nitro-

• MDL： MFCD21602527
• Inchi： 1S/C6H6BrN3O4S/c7-3-1-4(8)5(10(11)12)2-6(3)15(9,13)14/h1-2H,8H2,(H2,9,13,14)
• InChI Key： XDUZLYUBCCHEQD-UHFFFAOYSA-N
• SMILES： C1(S(N)(=O)=O)=CC([N+]([O-])=O)=C(N)C=C1Br

Additional information on 4-amino-2-bromo-5-nitrobenzene-1-sulfonamide

Chemical Profile of 4-amino-2-bromo-5-nitrobenzene-1-sulfonamide (CAS No. 1375473-56-5)

4-amino-2-bromo-5-nitrobenzene-1-sulfonamide, identified by its CAS number 1375473-56-5, is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of nitroaromatic sulfonamides, a subclass known for its versatile applications in drug development, particularly in the synthesis of bioactive molecules targeting various therapeutic pathways.

The molecular structure of 4-amino-2-bromo-5-nitrobenzene-1-sulfonamide consists of a benzene ring substituted with an amino group at the 4-position, a bromine atom at the 2-position, and a nitro group at the 5-position, with a sulfonamide functional group attached to the 1-position. This particular arrangement of substituents imparts unique electronic and steric properties to the molecule, making it a valuable scaffold for medicinal chemists seeking to design novel compounds with enhanced pharmacological activity.

In recent years, there has been growing interest in exploring the potential of nitroaromatic sulfonamides as pharmacological agents. The nitro group, in particular, is known for its ability to undergo reduction to an amine, which can lead to the formation of new pharmacophores. Additionally, the presence of both amino and sulfonamide groups provides multiple sites for chemical modification, allowing for the optimization of solubility, bioavailability, and target specificity.

One of the most compelling aspects of 4-amino-2-bromo-5-nitrobenzene-1-sulfonamide is its utility as a building block in the synthesis of more complex molecules. Researchers have leveraged this compound to develop derivatives with potential applications in oncology, infectious diseases, and inflammatory disorders. For instance, studies have demonstrated that modifications to the amino and sulfonamide groups can enhance binding affinity to specific biological targets, such as enzymes and receptors involved in disease pathways.

Recent advancements in computational chemistry have further accelerated the exploration of 4-amino-2-bromo-5-nitrobenzene-1-sulfonamide and its derivatives. Molecular modeling techniques have been employed to predict binding interactions between this compound and various therapeutic targets, providing insights into its mechanism of action. These computational studies have complemented experimental efforts, enabling researchers to design more targeted and effective drug candidates.

The sulfonamide moiety itself is a well-documented pharmacophore with broad therapeutic applications. Sulfonamides are known for their antimicrobial properties and have been widely used in antibiotics, diuretics, and anti-inflammatory drugs. The incorporation of a sulfonamide group into 4-amino-2-bromo-5-nitrobenzene not only enhances its pharmacological potential but also contributes to its stability and bioavailability.

In addition to its synthetic value, 4-amino-2-bromo-5-nitrobenzene-1-sulfonamide has been investigated for its potential role in materials science. The unique electronic properties of nitroaromatic compounds make them attractive for applications in organic electronics, such as light-emitting diodes (LEDs) and photovoltaic cells. While these applications are still in the early stages of exploration, they highlight the multifaceted nature of this compound.

The bromine substituent at the 2-position of 4-amino-2-bromo-5-nitrobenzene-1-sulfonamide also plays a crucial role in determining its chemical reactivity. Bromine is a versatile halogen that can participate in various substitution and coupling reactions, making it an excellent handle for further functionalization. This reactivity has been exploited by researchers to introduce additional pharmacophores or tags for diagnostic purposes.

From a synthetic chemistry perspective, 4-amino-2-bromo-5-nitrobenzene-1-sulfonamide serves as an excellent intermediate for constructing more complex aromatic systems. The presence of multiple reactive sites allows for sequential functionalization strategies, enabling chemists to tailor molecular properties with precision. This flexibility has been particularly valuable in developing libraries of compounds for high-throughput screening (HTS) campaigns aimed at identifying novel drug candidates.

The growing body of research on 4-amino-2-bromo-5-nitrobenzene-1-sulfonamide underscores its significance as a versatile chemical entity with broad applications across multiple disciplines. As our understanding of molecular interactions continues to evolve, it is likely that this compound will play an increasingly important role in the discovery and development of new therapeutic agents.